Cas no 1011399-45-3 (methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate)

• Product Name: methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• CAS No: 1011399-45-3
• MF: C₂₀H₁₄FN₃O₂
• MW: 347.342467784882
• CID: 3158890
• PubChem ID: 25247515
• Update Time: 2025-06-10

methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• methyl1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• 1011399-45-3
• AKOS005167733
• STK351732

• Inchi： 1S/C20H14FN3O2/c1-26-20(25)14-11-17(13-7-3-2-4-8-13)23-19-15(14)12-22-24(19)18-10-6-5-9-16(18)21/h2-12H,1H3
• InChI Key： WRBJHARLVJRNAO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C2C(C=N1)=C(C(=O)OC)C=C(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 347.107005g/mol
• Monoisotopic Mass: 347.107005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 347.3g/mol
• XLogP3: 4.1
• Topological Polar Surface Area: 57Ų

Additional information on methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate

Methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 1011399-45-3): A Comprehensive Overview

Methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 1011399-45-3) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development.

The molecular framework of Methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate incorporates a pyrazolo[3,4-b]pyridine core, which is a fused bicyclic system consisting of a pyrazole ring and a pyridine ring. This particular arrangement of rings endows the compound with unique electronic and steric properties, making it an attractive scaffold for designing molecules with potential biological activity.

The presence of both 2-fluorophenyl and phenyl substituents in the molecule adds another layer of complexity and functionality. The fluorine atom in the 2-fluorophenyl group can influence the metabolic stability and binding affinity of the compound, while the phenyl ring contributes to its hydrophobic character. These features make Methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate a versatile building block for medicinal chemists.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrazolo[3,4-b]pyridine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The structural motif of Methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate aligns well with this trend, as it shares similarities with known pharmacophores that have demonstrated efficacy in treating diverse diseases.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The combination of the pyrazolo[3,4-b]pyridine core with fluorinated and phenyl substituents creates a unique chemical entity that may exhibit distinct pharmacological properties compared to other known compounds. This makes Methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate an intriguing subject for further investigation.

The synthesis of Methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyrazolo[3,4-b]pyridine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the 2-fluorophenyl and phenyl groups at strategic positions on the molecule.

The introduction of fluorine atoms into organic molecules is a common strategy to enhance their bioavailability and metabolic stability. In the case of Methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate, the fluorine atom in the 2-fluorophenyl group is expected to play a crucial role in modulating its pharmacokinetic properties. This can lead to improved drug-like characteristics such as longer half-life and better target engagement.

The phenyl ring substituent contributes to the hydrophobicity of the molecule, which is often essential for effective membrane permeability and binding to biological targets. The combination of these two substituents makes Methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate a well-balanced compound with both hydrophilic and hydrophobic regions.

In recent years, computational methods have been increasingly employed to study the interactions between small molecules like Methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate and their biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. By leveraging computational tools, researchers can predict potential drug candidates more efficiently and reduce the time required for experimental validation.

The therapeutic potential of Methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate has not yet been fully explored in clinical settings. However, preclinical studies suggest that it may have applications in treating various diseases associated with dysregulated kinase activity. These include cancers, inflammatory disorders, and neurological conditions. Further research is needed to confirm these findings and establish safe dosing regimens for human use.

The development of new drugs is a complex process that involves multiple stages of research and testing. From initial discovery to final approval, each step requires careful planning and execution. Methyl 1-(2-fluorophenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate represents an early stage candidate that holds significant promise but still needs extensive evaluation before it can be considered for clinical use.

In conclusion, Methyl 1-(2-fluorophenyl)-6-\(phenyl\>-1H-pyrazolo\[3,4-b\]pyridine\-\)carboxyllate (CAS No. \(1011399\)\-\)45\-\)33) is a structurally complex compound with potential therapeutic applications in various disease areas. Its unique molecular features make it an attractive candidate for further exploration in drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound may emerge as a valuable tool in developing novel treatments for human diseases.